Cas no 1781879-11-5 (7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine)

• Product Name: 7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine
• CAS No: 1781879-11-5
• CID: 4613718
• Update Time: 2025-07-21

7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine

• SMILES： CC1=NC=C2OCCNC2=C1

Additional information on 7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine

Introduction to 7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine (CAS No. 1781879-11-5)

7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine (CAS No. 1781879-11-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrido[3,4-b][1,4]oxazine class, which is characterized by a fused ring system consisting of a pyridine ring and an oxazine moiety. The presence of a methyl group at the 7-position enhances its chemical reactivity and potential biological activity, making it a promising scaffold for drug discovery.

The structural features of 7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine contribute to its potential therapeutic applications. The oxazine ring introduces a nitrogen atom into the core structure, which can participate in hydrogen bonding and other non-covalent interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways.

Recent studies have highlighted the significance of pyrido[3,4-b][1,4]oxazine derivatives in medicinal chemistry. These compounds have been explored for their potential roles in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The methyl group at the 7-position further enhances the compound's binding affinity by optimizing its spatial orientation relative to the target site.

One of the most compelling aspects of 7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine is its versatility as a pharmacophore. Researchers have utilized this scaffold to develop novel inhibitors with improved selectivity and efficacy. The oxazine ring's ability to form stable interactions with biological targets makes it an attractive moiety for drug design. Additionally, the compound's structural flexibility allows for modifications that can fine-tune its pharmacological properties.

The synthesis of 7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods often include cyclization reactions that form the characteristic fused ring system. The introduction of the methyl group at the 7-position is typically accomplished through selective alkylation or other functional group transformations.

In terms of biological activity, 7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine has demonstrated potential in preclinical studies. Its ability to interact with biological targets suggests that it may have therapeutic benefits in areas such as oncology and immunology. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. However, the initial findings are encouraging and warrant further investigation.

The development of pyrido[3,4-b][1,4]oxazine derivatives as drugs is part of a broader trend toward rational drug design based on structural biology insights. High-throughput screening and computational modeling techniques have been instrumental in identifying promising candidates like 7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine. These approaches allow researchers to predict how different compounds will interact with biological targets and guide the optimization process.

Future directions in the study of 7-methyl-1H,2H,3H-pyrido[3,4-b][1,4]oxazine include exploring its potential as a lead compound for drug development. By leveraging structural insights from related compounds and employing modern synthetic strategies， researchers aim to enhance its potency and selectivity. Additionally， investigating its interactions with specific proteins and enzymes will provide valuable data for designing next-generation therapeutics.

The significance of CAS No. 1781879-11-5 lies not only in its chemical structure but also in its potential as a building block for more complex molecules。 The availability of this compound allows researchers to rapidly screen derivatives and evaluate their biological activity without investing extensive time in synthetic chemistry。 This accelerates the drug discovery process and enables faster translation from bench to bedside。

In conclusion,7-methyl-1H，2H，3H-pyrido[3，4-b][1，4]oxazine represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features， coupled with preliminary evidence of biological activity， make it an attractive scaffold for developing novel therapeutics。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in addressing unmet medical needs。